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Compound of Interest

Compound Name: Bavachinin

Cat. No.: B190651 Get Quote

Essential Safety and Handling Guide for
Bavachinin
This guide provides immediate and essential safety, logistical, and operational information for

handling Bavachinin in a laboratory setting. Adherence to these procedures is crucial for

ensuring the safety of all personnel.

Hazard Identification and Assessment
While some safety data sheets (SDS) indicate that Bavachinin does not meet the criteria for

classification as a hazardous substance, other sources recommend treating it as potentially

hazardous until more comprehensive toxicological data is available.[1][2][3] Therefore, a

cautious approach is recommended.
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Hazard Classification GHS Classification Advisory

Acute Toxicity Not Classified[2]

Handle with care to avoid

ingestion, inhalation, and skin

contact.[3]

Skin Corrosion/Irritation Not Classified
Avoid contact with skin; wash

thoroughly after handling.

Eye Damage/Irritation Not Classified Avoid contact with eyes.

Sensitization Not Classified

Carcinogenicity Not Classified

Mutagenicity Not Classified

Reproductive Toxicity Not Classified

Chemical Reactivity
Violent reaction with strong

oxidizers.

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling Bavachinin.

Standard Laboratory Attire: A long-sleeved lab coat, long pants, and closed-toe shoes are

the minimum requirements.

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. If gloves become

contaminated, they should be removed and replaced immediately, followed by hand washing.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn to

protect against dust particles and splashes.

Respiratory Protection: When handling the solid powder outside of a certified chemical fume

hood or ventilated enclosure, a respirator (e.g., an N95-rated dust mask) is recommended to

prevent inhalation.
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Operational Plan: Handling and Storage
Experimental Workflow for Safe Handling
The following workflow outlines the key steps for safely handling Bavachinin, from initial

preparation to waste disposal.
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A procedural workflow for safely handling Bavachinin.
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Step-by-Step Handling Procedures
Preparation: Before handling, ensure you are wearing all required PPE. Prepare your

workspace, preferably within a chemical fume hood or a well-ventilated area, especially

when working with the solid form.

Weighing: Carefully weigh the required amount of solid Bavachinin. Avoid creating dust.

Solubilization: Bavachinin is supplied as a crystalline solid. To prepare a stock solution,

dissolve the solid in an appropriate organic solvent such as ethanol, DMSO, or

dimethylformamide (DMF). It is recommended to purge the solvent with an inert gas before

use.

Aqueous Solutions: Bavachinin has limited solubility in aqueous buffers. For experiments

requiring an aqueous solution, first dissolve the compound in DMF and then dilute with the

aqueous buffer of choice. Aqueous solutions should not be stored for more than one day.

Cleanup: After handling, decontaminate all surfaces and equipment. Wash your hands

thoroughly with soap and water.

Storage
Short-term: Store Bavachinin in a tightly sealed container in a dry, cool place.

Long-term: For optimal stability, store at -20°C. The product can be stable for at least four

years under these conditions.

Solutions: If you prepare stock solutions in advance, it is recommended to store them as

aliquots in tightly sealed vials at -20°C.

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately.
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Exposure Route First-Aid Procedure

Inhalation
Move the affected person to fresh air. If they feel

unwell, seek medical attention.

Skin Contact

Take off contaminated clothing immediately.

Rinse the affected skin area with plenty of water

or shower.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing. If eye irritation persists,

seek medical attention.

Ingestion
Rinse mouth thoroughly with water. Call a doctor

if you feel unwell.

Disposal Plan
Dispose of all Bavachinin waste in accordance with local, state, and federal regulations. Do

not dispose of chemical waste in the regular trash or down the sanitary sewer unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Solid Waste: Collect solid Bavachinin waste and any contaminated consumables (e.g.,

weigh boats, pipette tips) in a clearly labeled hazardous waste container.

Liquid Waste: Collect unused solutions or reaction mixtures containing Bavachinin in a

compatible, sealed, and clearly labeled hazardous waste container. Segregate organic

solvent waste from aqueous waste.

Empty Containers: Containers that held Bavachinin should be managed as hazardous

waste. Depending on institutional guidelines, they may need to be triple-rinsed with a

suitable solvent, with the rinsate collected as hazardous waste, before the container can be

disposed of as regular trash.

Quantitative Data Summary
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Property Value Source

Molecular Formula C₂₁H₂₂O₄

Molecular Weight 338.4 g/mol

Appearance Crystalline solid

Storage Temperature -20°C

Solubility

Ethanol ~20 mg/mL

DMSO ~30 mg/mL

DMF ~50 mg/mL

DMF:PBS (1:3) ~0.25 mg/mL

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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